Cas no 56113-42-9 (Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-)
56113-42-9 structure
Product Name:Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-
CAS No:56113-42-9
MF:C8H3Cl4NO3
MW:302.926318407059
CID:377798
PubChem ID:273072
Update Time:2025-04-19
Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-
- 2-carbamoyl-3,4,5,6-tetrachlorobenzoic acid
- TETRACHLOROPHTHALICACIDMONOAMIDE
- AC1L6SNU
- AC1Q3L0H
- AG-K-86642
- AR-1D9906
- CTK5A4659
- NSC117936
- tetrachlorophthalamic acid
- Tetrachlor-phthalsaeure-monoamid
- Tetrachlorophthalic acid monoamide
- DTXSID40879272
- NSC-117936
- SCHEMBL8918066
- NSC 117936
- 56113-42-9
-
- Inchi: 1S/C8H3Cl4NO3/c9-3-1(7(13)14)2(8(15)16)4(10)6(12)5(3)11/h(H2,13,14)(H,15,16)
- InChI Key: VLHPTNVVTJTDHN-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C(C(=O)O)=C1C(N)=O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 300.88689
- Monoisotopic Mass: 300.886704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
- LogP: 3.79760
Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
56113-42-9 (Benzoic acid,2-(aminocarbonyl)-3,4,5,6-tetrachloro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk